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Compound of Interest

Compound Name:
D,L-N,N-Didesmethyl Venlafaxine-

d11

Cat. No.: B15622632

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, analytical

methodologies, and metabolic context of D,L-N,N-Didesmethyl Venlafaxine-d11. This

deuterated internal standard is crucial for the accurate quantification of Venlafaxine and its

metabolites in complex biological matrices, a cornerstone of pharmacokinetic and drug

metabolism studies.

Core Compound Characteristics
D,L-N,N-Didesmethyl Venlafaxine is a minor metabolite of the antidepressant drug Venlafaxine.

The deuterated isotopologue, D,L-N,N-Didesmethyl Venlafaxine-d11, serves as an ideal

internal standard for mass spectrometry-based bioanalytical assays due to its chemical

similarity to the analyte and its distinct mass-to-charge ratio.

Chemical Structure and Properties
The chemical structure of D,L-N,N-Didesmethyl Venlafaxine is characterized by a cyclohexanol

ring and a methoxyphenyl group attached to an ethylamine side chain. In the d11 isotopologue,
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eleven hydrogen atoms are replaced by deuterium. Based on the IUPAC name and SMILES

notation, the deuteration pattern is as follows: ten deuterium atoms are located on the

cyclohexyl ring, and one is on the ethyl chain.

D,L-N,N-Didesmethyl Venlafaxine

Molecular Formula: C₁₅H₂₃NO₂[1]

IUPAC Name: 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol[1]

Molecular Weight: 249.35 g/mol [1]

D,L-N,N-Didesmethyl Venlafaxine-d11

Molecular Formula: C₁₅D₁₁H₁₂NO₂[2]

IUPAC Name: 1-[2-amino-1-deuterio-1-(4-methoxyphenyl)ethyl]-2,2,3,3,4,4,5,5,6,6-

decadeuteriocyclohexan-1-ol[2]

Molecular Weight: 260.416 g/mol [2]

SMILES: [2H]C(CN)(c1ccc(OC)cc1)C2(O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])

([2H])C2([2H])[2H][2]

Quantitative Data for Mass Spectrometry
The following table summarizes key mass-to-charge ratio (m/z) values for Venlafaxine and its

metabolites, which are essential for developing selective and sensitive LC-MS/MS methods.

The transitions for the deuterated standard are predicted based on common fragmentation

patterns.
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Compound
Precursor Ion
[M+H]⁺ (m/z)

Product Ion (m/z) Notes

Venlafaxine 278.3[3] 58.1[3]

Corresponds to the

dimethyl-methylene-

ammonium ion.

O-

Desmethylvenlafaxine

(ODV)

264.3[3] 58.1[3]
Major active

metabolite.

D,L-N,N-Didesmethyl

Venlafaxine
250.1802[1] 121.0639[1]

Corresponds to the 4-

methoxybenzyl

moiety.

D,L-N,N-Didesmethyl

Venlafaxine-d11
~261.2 Predicted

Predicted based on

the addition of 11

Daltons.

Metabolic Pathway of Venlafaxine
Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes. The major metabolic pathway is O-demethylation to form the active metabolite

O-desmethylvenlafaxine (ODV). N-demethylation to N-desmethylvenlafaxine (NDV) is a minor

pathway. D,L-N,N-Didesmethyl Venlafaxine is formed through further demethylation.

Metabolic Pathway of Venlafaxine

Venlafaxine

O-Desmethylvenlafaxine (ODV)
(Active Metabolite)

CYP2D6 (Major)

N-Desmethylvenlafaxine (NDV)

CYP3A4, CYP2C19 (Minor)

D,L-N,N-Didesmethyl
Venlafaxine

Click to download full resolution via product page

Metabolic Pathway of Venlafaxine

Experimental Protocols
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The following provides a representative experimental protocol for the simultaneous

determination of Venlafaxine and its metabolites in human plasma using HPLC-MS/MS with

D,L-N,N-Didesmethyl Venlafaxine-d11 as an internal standard. This protocol is a synthesis of

methodologies reported in the literature and should be optimized for specific laboratory

conditions.[4][5][6][7][8]

Sample Preparation: Solid-Phase Extraction (SPE)
Conditioning: Condition a C8 or mixed-mode cation exchange SPE cartridge with 1 mL of

methanol followed by 1 mL of deionized water.

Sample Loading: To 500 µL of human plasma, add a known concentration of the internal

standard, D,L-N,N-Didesmethyl Venlafaxine-d11. Load the sample onto the conditioned

SPE cartridge.

Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in

water) to remove interferences.

Elution: Elute the analytes and the internal standard with 1 mL of a stronger organic solvent,

such as methanol or a solution of 5% ammonium hydroxide in methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

HPLC-MS/MS Analysis
Chromatographic System: A high-performance liquid chromatography system coupled with a

triple quadrupole mass spectrometer.

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is

commonly used.

Mobile Phase:

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Gradient Elution: A linear gradient from a low to high percentage of Mobile Phase B over

several minutes. The specific gradient profile should be optimized to achieve adequate

separation of the analytes.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometer:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor the specific precursor to product ion transitions for each analyte

and the internal standard as detailed in the quantitative data table.

Experimental Workflow
The following diagram illustrates the general workflow for a typical bioanalytical study

employing D,L-N,N-Didesmethyl Venlafaxine-d11.
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Bioanalytical Workflow for Venlafaxine Analysis
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General Bioanalytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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